Cas no 25772-44-5 (7-Azabicyclo[4.2.1]nonan-8-one)

• Product Name: 7-Azabicyclo[4.2.1]nonan-8-one
• CAS No: 25772-44-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1424131
• Update Time: 2024-08-15

7-Azabicyclo[4.2.1]nonan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.2.1]nonan-8-one

• Inchi： 1S/C8H13NO/c10-8-6-3-1-2-4-7(5-6)9-8/h6-7H,1-5H2,(H,9,10)
• InChI Key： XIORQUQRXCWAME-UHFFFAOYSA-N
• SMILES： C12CC(NC1=O)CCCC2

Computed Properties

• Exact Mass: 139.09979

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 308.5±11.0 °C(Predicted)
• PSA: 29.1
• pka: 16.19±0.20(Predicted)